Cas no 2698-41-1 (2-Chlorobenzylidenemalononitrile)
2-Chlorobenzylidenemalononitrile is a chemical compound with the molecular formula C₁₀H₅ClN₂, primarily recognized for its utility as an intermediate in organic synthesis. Its structure, featuring a chlorobenzylidene group bonded to a malononitrile moiety, enables reactivity in condensation and cyclization reactions, making it valuable for constructing heterocyclic frameworks. The compound exhibits stability under controlled conditions and is often employed in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its electron-withdrawing properties enhance its suitability for nucleophilic substitution and Michael addition reactions. Proper handling is essential due to potential irritant effects. Its versatility and functional group compatibility make it a practical choice for targeted synthetic applications.
2698-41-1 structure
Product Name:2-Chlorobenzylidenemalononitrile
CAS No:2698-41-1
MF:C10H5ClN2
MW:188.613100767136
MDL:MFCD00019784
CID:43335
PubChem ID:17604
Update Time:2025-06-08
2-Chlorobenzylidenemalononitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Chlorobenzylidene)malononitrile
- o-Chlorobenzylidene malononitrile
- 2-[(2-chlorophenyl)methylene]malononitrile
- [(2-Chlorophenyl)methylene]malononitrile
- 2-[(2-chlorophenyl)methylidene]propanedinitrile
- 2-Chlorobenzalmalononitrile
- 2-Chlorobenzylidene Malononitrile
- 2-Chlorobenzylidene Malononitrile Discontinued controlled CheMical weapons precusor.
- o-Chlorobenzalmalononitrile
- (o-Chlorobenzylidene)malononitrile
- 2-(2-chlorophenyl)-1,1-dicyanoethylene
- 2-(2-chlorophenylmethylene)malononitrile
- 2-Chlorobmn
- Alonitrile
- CS (lacrimator)
- o-Chlorobenzylidenemalonic nitrile
- ortho-chlorobenzalmalononitrile
- ortho-chlorophenylmethylene-malononitrile
- ((2-Chlorophenyl)methylene)propanedinitrile
- 2-Chlorobenzylidenemalononitrile
- o-Chlorobenzylidenemalononitrile
- (o-Chlorobenzal)malononitrile
- 2-Chl
- beta,bbeta-Dicyano-o-chlorostyrene
- chlorobenzylidene malononitrile
- .beta.,.beta.-Dicyano-o-chlorostyrene
- Propanedinitrile, 2-((2-chlorophenyl)methylene)-
- Propanedinitrile, ((2-chlorophenyl)methylene)-
- 2-(2-Chlorobenzylidene)malononitrile #
- Propanedinitrile, [(chlorophenyl)methylene]-
- NSC-637336
- NSC 542
- CS-0095253
- 2-((2-CHLOROPHENYL)METHYLENE)PROPANEDINITRILE
- (2-chlorobenzylidene)propanedinitrile
- (2-Chlorobenzylidene)malononitrile
- WLN: NCYCN&U1R BG
- A18547
- 2-((2-chlorophenyl)methylene)malononitrile
- CCRIS 2377
- Propanedinitrile, [(2-chlorophenyl)methylene]-
- ortho-Chlorobenzylidene malononitrile
- Propanedinitrile, [(2-chlorophenyl)methylene]
- HSDB 4346
- NSC-542
- Q209357
- 2698-41-1
- TL 238
- MFCD00019784
- SY106828
- NSC637336
- [(2-chlorophenyl)methylene]malononitrile; ((2-chlorophenyl)methylene)propanedinitrile
- CHEBI:188626
- Malononitrile, o-chlorobenzylidene-
- D8317IAV7Q
- CS gas (lacrimator)
- NCI-C55118
- (o-Chlorobenzylidene)malonitrile
- ((2-Chloro-phenyl)methylene)propanenitrile
- chlorobenzylidenemalononitrile
- beta,beta-Dicyano-o-chlorostyrene
- 2-Chlorobenzylidenemaloninitrile
- AKOS000504237
- O-CHLOROBENZYLIDENEMALONONITRILE [MI]
- FT-0610792
- 2-Chloro BMN
- 2-[(2-Chlorophenyl)methylene]propanedinitrile
- GTPL4158
- Malononitrile, (o-chlorobenzylidene)-
- SCHEMBL436060
- W-107137
- 2-Chlorobenzylidene malonitrile
- NSC542
- Propanedinitrile, ((2-chlorophenyl)methylene)
- BRN 1866635
- NS00020621
- o-Chlorobenzylidenemalonitrile
- CHEMBL1256101
- USAF KF-11
- H11803
- EINECS 220-278-9
- DTXSID9020297
- CHLOROBENZALMALONITRILE, O-
- AM84860
- ((2-Chlorophenyl)methylene)malononitrile
- Propanedinitrile, 2-[(2-chlorophenyl)methylene]-
- 2-CHLOROBENZALMALONONITRILE [HSDB]
- o-Chlorobenzalmalonitrile
- AS-11303
- UNII-D8317IAV7Q
- BDBM50327657
- STL196772
- CS GAS
-
- MDL： MFCD00019784
- Inchi： 1S/C10H5ClN2/c11-10-4-2-1-3-9(10)5-8(6-12)7-13/h1-5H
- InChI Key： JJNZXLAFIPKXIG-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1/C=C(\C#N)/C#N
Computed Properties
- Exact Mass: 188.01400
- Monoisotopic Mass: 188.014126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.3
- Topological Polar Surface Area: 47.6
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.2906 (rough estimate)
- Melting Point: 95 ºC
- Boiling Point: 310-315 ºC
- Flash Point: 148.0±18.0 °C
- Refractive Index: 1.5500 (estimate)
- Water Partition Coefficient: 0.1-0.5 g/100 mL at 16 ºC
- Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Combustible.
- PSA: 47.58000
- LogP: 2.77056
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
2-Chlorobenzylidenemalononitrile Security Information
- Signal Word：Danger
- Hazard Statement： H301; H334; H317; H400; H410
- Warning Statement： P261; P280; P305+P351+P338; P304+P340; P405; P501
- Hazardous Material transportation number：UN 2647
- WGK Germany：3
- Hazard Category Code： 36/37/38-42/43-25
- Safety Instruction： S26; S27; S37/39; S45; S36/37/39
- RTECS：OO3675000
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Packing Group：I
- Safety Term：6.1(a)
- Packing Group：I
- Hazard Level：6.1(a)
- HazardClass：6.1
- PackingGroup：II
- Toxicity：LD50 in rats (mg/kg): 28 i.v., 48 i.p.; LC50 in rats: 88,480 mg/min/m3 (Ballantyne, Swanston)
- Storage Condition：Store at room temperature
2-Chlorobenzylidenemalononitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Chlorobenzylidenemalononitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JZ112-20g |
2-Chlorobenzylidenemalononitrile |
2698-41-1 | 98% | 20g |
135.0CNY | 2021-07-12 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C857922-5g |
[(2-Chlorophenyl)Methylene]Malononitrile |
2698-41-1 | ≥98% | 5g |
￥39.00 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C857922-25g |
[(2-Chlorophenyl)Methylene]Malononitrile |
2698-41-1 | ≥98% | 25g |
￥128.00 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C857922-100g |
[(2-Chlorophenyl)Methylene]Malononitrile |
2698-41-1 | ≥98% | 100g |
￥358.00 | 2022-09-02 | |
| Chemenu | CM343491-25g |
[(2-Chlorophenyl)methylene]malononitrile |
2698-41-1 | 95%+ | 25g |
$56 | 2022-06-11 | |
| Chemenu | CM343491-100g |
[(2-Chlorophenyl)methylene]malononitrile |
2698-41-1 | 95%+ | 100g |
$86 | 2022-06-11 | |
| Chemenu | CM343491-500g |
[(2-Chlorophenyl)methylene]malononitrile |
2698-41-1 | 95%+ | 500g |
$258 | 2022-06-11 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C303292-500g |
2-Chlorobenzylidenemalononitrile |
2698-41-1 | ≥98% | 500g |
¥1077.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C303292-5g |
2-Chlorobenzylidenemalononitrile |
2698-41-1 | ≥98% | 5g |
¥38.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C303292-25g |
2-Chlorobenzylidenemalononitrile |
2698-41-1 | ≥98% | 25g |
¥124.90 | 2023-09-03 |
2-Chlorobenzylidenemalononitrile Related Literature
-
Roushan Khoshnavazi,Leila Bahrami,Forugh Havasi RSC Adv. 2016 6 100962
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Svetlana S. Aleksenko,Pierre Gareil,Andrei R. Timerbaev Analyst 2011 136 4103
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3. Facile synthesis of pure non-monoclinic zirconia nanoparticles and their catalytic activity investigations for Knoevenagel condensationReihaneh Malakooti,Hesamaldin Mahmoudi,Rahele Hosseinabadi,Srebri Petrov,Andrea Migliori RSC Adv. 2013 3 22353
-
Tian Xue,Qing-Zhong Cui,Yong-He Han,Shan Wang,Yong-Yang Mao Anal. Methods 2016 8 3824
-
Yifang Zhao,Heng Zeng,Xiao-Wei Zhu,Weigang Lu,Dan Li Chem. Soc. Rev. 2021 50 4484
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